2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-5-nitrobenzamide
• InChI: InChI=1S/C16H12ClN3O5S/c1-24-12-6-11-14(7-13(12)25-2)26-16(18-11)19-15(21)9-5-8(20(22)23)3-4-10(9)17/h3-7H,1-2H3,(H,18,19,21)
• InChI Key: VCQNGPYRDFSINM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=C(S2)NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)OC
• Molecular Formula: C16H12ClN3O5S
• Molecular Weight: 393.8 g/mol

Description

Molecular Structure Analysis

The compound contains a total of 58 bonds, including 32 non-H bonds, 17 multiple bonds, 9 rotatable bonds, 1 double bond, and 16 aromatic bonds.

Scientific Research Applications

Electrochemical Analysis

The electrochemical behaviors of similar benzoxazole compounds have been studied extensively, revealing their potential for quantitative determination using techniques like cyclic voltammetry and square wave voltammetry. Such studies facilitate the development of sensitive and rapid methods for analyzing these compounds in various settings (Zeybek et al., 2009).

Antitumor Activity

Research has explored the synthesis and hypoxic cell cytotoxicity of regioisomers of certain cytotoxins, highlighting their potential as hypoxia-selective antitumor agents. Such compounds show varying degrees of cytotoxicity under aerobic and hypoxic conditions, indicating their utility in targeted cancer therapies (Palmer et al., 1996).

Synthetic Methodologies

Studies have also focused on the synthesis of benzothiazole derivatives, offering insights into novel synthetic routes and the potential pharmacological activities of these compounds. This includes work on hydroxy-substituted benzothiazole derivatives showing significant antibacterial activity against specific bacterial strains (Gupta, 2018), and the development of methods for the synthesis of compounds like Betrixaban, demonstrating the versatility of such synthetic approaches (Li et al., 2015).

Crystal Engineering

Research in crystal engineering has investigated the role of hydrogen and halogen bonds in the crystal structures of benzimidazole-based organic materials. These studies shed light on how these bonds influence the magnetic properties and stability of the crystal structures, thereby contributing to the design of new materials with desired properties (Ferrer et al., 2001).

Mechanism of Action

The mechanism of action of this compound is not available in the sources I found.

Future Directions

There is no available information on the future directions of research or applications for this compound.